Cas no 98602-43-8 (4-cyclobutylbutan-2-one)

• Product Name: 4-cyclobutylbutan-2-one
• CAS No: 98602-43-8
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 801963
• PubChem ID: 14482796
• Update Time: 2025-11-02

4-cyclobutylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-cyclobutyl-
• 2-Butanone, 4-cyclobutyl- (9CI)
• 4-cyclobutylbutan-2-one
• SCHEMBL10617855
• 4-Cyclobutyl-2-butanone
• DTXSID001313947
• AKOS017413485
• 98602-43-8
• 2-Butanone,4-cyclobutyl-(9ci)
• CS-0457812
• EN300-1246707

• Inchi： 1S/C8H14O/c1-7(9)5-6-8-3-2-4-8/h8H,2-6H2,1H3
• InChI Key： CJQLXYNXAPVUHE-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1CCC1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-cyclobutylbutan-2-one

Recent Advances in the Study of 4-Cyclobutylbutan-2-one (CAS: 98602-43-8) in Chemical Biology and Pharmaceutical Research

4-Cyclobutylbutan-2-one (CAS: 98602-43-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ketone derivative, characterized by its cyclobutyl moiety, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a valuable candidate for further investigation.

One of the key areas of research involving 4-cyclobutylbutan-2-one is its role as a building block in the synthesis of complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel heterocyclic compounds with potential therapeutic applications. The researchers employed advanced synthetic techniques, including catalytic cyclization and stereoselective reactions, to achieve high yields and purity of the target molecules. The study highlighted the compound's versatility and its ability to serve as a precursor for bioactive molecules.

In addition to its synthetic applications, 4-cyclobutylbutan-2-one has been investigated for its pharmacological properties. A recent preclinical study explored its interaction with specific enzyme targets, revealing inhibitory effects on enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. The study, conducted by a team at the University of Cambridge, utilized molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action.

Another noteworthy development is the exploration of 4-cyclobutylbutan-2-one in the context of drug delivery systems. Researchers at MIT have reported its incorporation into polymeric nanoparticles designed for targeted drug release. The compound's hydrophobic nature and stability under physiological conditions make it an attractive candidate for enhancing the bioavailability of poorly soluble drugs. This innovation could pave the way for more efficient and precise therapeutic interventions.

Despite these advancements, challenges remain in the large-scale production and optimization of 4-cyclobutylbutan-2-one for clinical use. Current research efforts are directed toward improving synthetic routes, reducing production costs, and evaluating its safety profile in vivo. Collaborative initiatives between academia and industry are expected to accelerate progress in this area.

In conclusion, 4-cyclobutylbutan-2-one (CAS: 98602-43-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities warrant further investigation to unlock its full potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.